Cas no 80350-42-1 (Ethyl 4-acetoxy-4-chloro-2-hydroxy-2-methylbutanoate)

• Product Name: Ethyl 4-acetoxy-4-chloro-2-hydroxy-2-methylbutanoate
• CAS No: 80350-42-1
• MF: C₉H₁₅ClO₅
• MW: 238.665402650833
• CID: 5689612
• PubChem ID: 118409696
• Update Time: 2023-10-12

Ethyl 4-acetoxy-4-chloro-2-hydroxy-2-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• 80350-42-1
• ethyl4-acetoxy-4-chloro-2-hydroxy-2-methylbutanoate
• ethyl 4-acetoxy-4-chloro-2-hydroxy-2-methylbutanoate
• SCHEMBL17131083
• Ethyl 4-acetoxy-4-chloro-2-hydroxy-2-methylbutanoate

• Inchi： 1S/C9H15ClO5/c1-4-14-8(12)9(3,13)5-7(10)15-6(2)11/h7,13H,4-5H2,1-3H3
• InChI Key： OCWCZLWKFYIMBV-UHFFFAOYSA-N
• SMILES： ClC(CC(C(=O)OCC)(C)O)OC(C)=O

Computed Properties

• Exact Mass: 238.0608013g/mol
• Monoisotopic Mass: 238.0608013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72.8Ų